Cas no 75105-01-0 (N-(3-Methoxypropyl)-1,3-benzothiazol-2-amine)

• Product Name: N-(3-Methoxypropyl)-1,3-benzothiazol-2-amine
• CAS No: 75105-01-0
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• MDL: MFCD08444689
• CID: 557894
• Update Time: 2025-10-29

N-(3-Methoxypropyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,N-(3-methoxypropyl)-
• 2-Benzothiazolamine,N-(3-methoxypropyl)-(9CI)
• N-(3-Methoxypropyl)-1,3-benzothiazol-2-amine
• N-(3-methoxypropyl)benzo[d]thiazol-2-amine

• MDL： MFCD08444689
• Inchi： 1S/C11H14N2OS/c1-14-8-4-7-12-11-13-9-5-2-3-6-10(9)15-11/h2-3,5-6H,4,7-8H2,1H3,(H,12,13)
• InChI Key： NAWHQLGVAYDVQW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NCCCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• XLogP3: 2.8
• Topological Polar Surface Area: 62.4

Additional information on N-(3-Methoxypropyl)-1,3-benzothiazol-2-amine

N-(3-Methoxypropyl)-1,3-benzothiazol-2-amine (CAS No. 75105-01-0): Properties, Applications, and Market Insights

N-(3-Methoxypropyl)-1,3-benzothiazol-2-amine (CAS No. 75105-01-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This benzothiazole derivative is known for its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. With the increasing demand for heterocyclic compounds in drug discovery, this compound has become a focal point for researchers and industry professionals alike.

The chemical structure of N-(3-Methoxypropyl)-1,3-benzothiazol-2-amine features a benzothiazole core linked to a 3-methoxypropylamine moiety. This combination imparts distinct electronic and steric properties, enabling its use in diverse applications. Recent studies highlight its potential as a pharmacophore in the development of novel therapeutic agents, particularly in targeting neurological and inflammatory pathways. The compound's solubility in organic solvents and moderate thermal stability further enhance its utility in industrial processes.

In the pharmaceutical sector, N-(3-Methoxypropyl)-1,3-benzothiazol-2-amine is being explored for its role in designing small-molecule inhibitors. Researchers are investigating its efficacy in modulating enzyme activity, which could lead to breakthroughs in treating conditions like Alzheimer's disease and chronic pain. The compound's bioavailability and low toxicity profile make it an attractive candidate for preclinical studies. Additionally, its derivatives are being tested for antimicrobial and antifungal properties, addressing the growing concern over antibiotic resistance.

The agrochemical industry also benefits from the applications of N-(3-Methoxypropyl)-1,3-benzothiazol-2-amine. Its derivatives are used in the formulation of crop protection agents, offering enhanced efficacy against pests and fungi. With the global push toward sustainable agriculture, this compound's role in developing eco-friendly pesticides is gaining traction. Farmers and agronomists are increasingly interested in its potential to reduce environmental impact while maintaining high crop yields.

From a market perspective, the demand for N-(3-Methoxypropyl)-1,3-benzothiazol-2-amine is expected to rise, driven by advancements in drug discovery and green chemistry. Analysts project a steady growth rate, particularly in regions with robust pharmaceutical and agrochemical sectors. Companies are investing in scalable synthesis methods to meet this demand, ensuring a stable supply chain for researchers and manufacturers.

In material science, this compound is being studied for its potential in organic electronics and polymer additives. Its ability to modify material properties, such as conductivity and durability, opens new avenues for innovation. For instance, it could be used in the development of flexible displays or high-performance coatings, aligning with the tech industry's focus on next-generation materials.

For those seeking high-purity N-(3-Methoxypropyl)-1,3-benzothiazol-2-amine, it is essential to source it from reputable suppliers who adhere to stringent quality standards. Proper storage conditions, such as cool and dry environments, are crucial to maintaining its stability. Researchers should also consider its compatibility with other reagents to ensure optimal performance in experimental setups.

In summary, N-(3-Methoxypropyl)-1,3-benzothiazol-2-amine (CAS No. 75105-01-0) is a versatile compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique properties and growing market demand underscore its importance in modern chemistry. As research continues to uncover new uses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.